Cas no 959236-83-0 (8-(trifluoromethoxy)-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product name: 8-(trifluoromethoxy)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 959236-83-0
• MF: C₉H₅F₃N₂O₃
• MW: 246.142812490463
• MDL: MFCD09954833
• CID: 1123194
• PubChem ID: 19604318

8-(trifluoromethoxy)-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(trifluoroMethoxy)Quinazoline-2,4(1H,3H)-dione
• 8-(trifluoromethoxy)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 8-(trifluoromethoxy)-1H-quinazoline-2,4-dione
• 8-(trifluoromethoxy)quinazoline-2,4-diol
• AKOS032961467
• 959236-83-0
• F15662
• SCHEMBL7030828
• FVQOONKLIQLJCV-UHFFFAOYSA-N
• 8-(trifluoroMethoxy)quinazoline-2,4(1H,3H) -dione
• DB-229658

• MDL： MFCD09954833
• Inchi： InChI=1S/C9H5F3N2O3/c10-9(11,12)17-5-3-1-2-4-6(5)13-8(16)14-7(4)15/h1-3H,(H2,13,14,15,16)
• InChI Key： FVQOONKLIQLJCV-UHFFFAOYSA-N
• SMILES： FC(F)(F)OC1=C2NC(=O)NC(=O)C2=CC=C1

Computed Properties

• Exact Mass: 246.02522651g/mol
• Monoisotopic Mass: 246.02522651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.522±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.013 g/l) (25 º C),